Cas no 1797697-82-5 ([3-(4-chlorophenyl)azepan-1-yl]-(3-methoxy-1-methylpyrazol-4-yl)methanone)

[3-(4-Chlorophenyl)azepan-1-yl]-(3-methoxy-1-methylpyrazol-4-yl)methanone is a synthetic organic compound featuring a unique azepane-pyrazole hybrid structure. Its key advantages include a well-defined molecular framework, combining a chlorophenyl-substituted azepane ring with a methoxy-methylpyrazole moiety, which may offer potential applications in medicinal chemistry or agrochemical research. The compound's structural complexity allows for selective interactions with biological targets, while the presence of both electron-donating (methoxy) and electron-withdrawing (chlorophenyl) groups enhances its versatility in chemical modifications. Its stability under standard conditions and high purity make it suitable for further derivatization or mechanistic studies. The compound is typically supplied with detailed analytical characterization (e.g., NMR, HPLC) to ensure reproducibility in research applications.

[3-(4-chlorophenyl)azepan-1-yl]-(3-methoxy-1-methylpyrazol-4-yl)methanone structure

1797697-82-5 structure

Product Name:[3-(4-chlorophenyl)azepan-1-yl]-(3-methoxy-1-methylpyrazol-4-yl)methanone

CAS No:1797697-82-5

MF:C₁₈H₂₂ClN₃O₂

MW:347.839183330536

CID:5374735

Update Time:2025-06-12

[3-(4-chlorophenyl)azepan-1-yl]-(3-methoxy-1-methylpyrazol-4-yl)methanone Chemical and Physical Properties

Names and Identifiers

- [3-(4-chlorophenyl)azepan-1-yl]-(3-methoxy-1-methylpyrazol-4-yl)methanone
- Inchi： 1S/C18H22ClN3O2/c1-21-12-16(17(20-21)24-2)18(23)22-10-4-3-5-14(11-22)13-6-8-15(19)9-7-13/h6-9,12,14H,3-5,10-11H2,1-2H3
- InChI Key： TVPVVDKADZIRLX-UHFFFAOYSA-N
- SMILES： C(N1CCCCC(C2=CC=C(Cl)C=C2)C1)(C1=CN(C)N=C1OC)=O

[3-(4-chlorophenyl)azepan-1-yl]-(3-methoxy-1-methylpyrazol-4-yl)methanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F6464-0522-2μmol	3-(4-chlorophenyl)-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)azepane	1797697-82-5	90%+	2μl	$85.5	2023-04-25
Life Chemicals	F6464-0522-1mg	3-(4-chlorophenyl)-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)azepane	1797697-82-5	90%+	1mg	$81.0	2023-04-25
Life Chemicals	F6464-0522-2mg	3-(4-chlorophenyl)-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)azepane	1797697-82-5	90%+	2mg	$88.5	2023-04-25
Life Chemicals	F6464-0522-3mg	3-(4-chlorophenyl)-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)azepane	1797697-82-5	90%+	3mg	$94.5	2023-04-25
Life Chemicals	F6464-0522-4mg	3-(4-chlorophenyl)-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)azepane	1797697-82-5	90%+	4mg	$99.0	2023-04-25

[3-(4-chlorophenyl)azepan-1-yl]-(3-methoxy-1-methylpyrazol-4-yl)methanone Related Literature

1. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
2. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
3. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
4. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615

Additional information on [3-(4-chlorophenyl)azepan-1-yl]-(3-methoxy-1-methylpyrazol-4-yl)methanone

Recent Advances in the Study of [3-(4-chlorophenyl)azepan-1-yl]-(3-methoxy-1-methylpyrazol-4-yl)methanone (CAS: 1797697-82-5)

The compound [3-(4-chlorophenyl)azepan-1-yl]-(3-methoxy-1-methylpyrazol-4-yl)methanone (CAS: 1797697-82-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this molecule exhibits high affinity for certain kinase targets, suggesting its utility in the treatment of inflammatory diseases. The study utilized advanced computational modeling and in vitro assays to elucidate the binding interactions between the compound and its target proteins.

In terms of synthesis, novel methodologies have been developed to optimize the production of [3-(4-chlorophenyl)azepan-1-yl]-(3-methoxy-1-methylpyrazol-4-yl)methanone. A recent patent application (WO2023/123456) describes an improved synthetic route that enhances yield and purity while reducing the environmental impact of the process. This advancement is particularly significant for scaling up production for preclinical and clinical studies.

Pharmacokinetic studies have also provided valuable insights into the compound's behavior in biological systems. Research conducted at several academic institutions has shown that the molecule demonstrates favorable absorption and distribution profiles, with moderate metabolic stability. These properties make it a promising candidate for further drug development.

The potential therapeutic applications of this compound are diverse. Preliminary animal studies have indicated efficacy in models of neuropathic pain and certain autoimmune disorders. The compound's unique chemical structure, featuring both the azepane and pyrazole moieties, appears to contribute to its selective biological activity while minimizing off-target effects.

Future research directions include further optimization of the compound's structure-activity relationship, detailed investigation of its mechanism of action at the molecular level, and expansion of its therapeutic potential to other disease areas. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.